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This document provides essential procedural guidance for the safe and environmentally
responsible disposal of used Ortho-Evra® (norelgestromin/ethinyl estradiol) transdermal
patches. Adherence to these protocols is critical to minimize environmental contamination and
ensure laboratory safety. Used patches contain significant residual amounts of active
pharmaceutical ingredients (APIs), which can have ecotoxicological effects.

Immediate Safety and Handling Precautions

Personnel handling used Ortho-Evra® patches should wear appropriate personal protective
equipment (PPE), including gloves, to prevent accidental exposure to the remaining hormones.

Environmental Impact of Improper Disposal

Used Ortho-Evra® patches retain a substantial percentage of their original hormonal content.
[1] Specifically, a patch used for seven days still contains approximately 82.5% of the initial
norelgestromin and 76.7% of the ethinyl estradiol.[1] Ethinyl estradiol is a potent endocrine
disruptor that, even at very low concentrations, has been shown to cause feminizing effects in
male fish and negatively impact aquatic ecosystems.[2] Therefore, flushing used patches down
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the toilet is strictly prohibited as wastewater treatment facilities are not equipped to fully remove
these compounds.[2]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of used
Ortho-Evra® patches in a research or laboratory environment.

Step 1: Deactivation of the Used Patch Immediately after removal, fold the used patch in half
with the adhesive sides sticking together.[3][4] This step is crucial to encase the remaining
medication and reduce the potential for hormonal leakage.

Step 2: Containment Place the folded patch into a sealable plastic bag or the original disposal
pouch, if available.[4][5] This provides an additional barrier to prevent environmental
contamination.

Step 3: Final Disposal Dispose of the contained patch in a designated pharmaceutical waste
container. If a pharmaceutical waste program is not available, the contained patch may be
placed in the regular trash.[3] Never dispose of used patches in a way that they could be
accessible to children or pets.[6][7]

: _ E

Initial Amount per Residual Amount Percentage
Hormone -

Patch After 7 Days Remaining
Norelgestromin 6.0 mg 4.95 mg 82.5%
Ethinyl Estradiol 0.60 mg 0.46 mg 76.7%

Data sourced from Women and Health Protection.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ortho-Evra®
patches.
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Caption: Logical workflow for the proper disposal of Ortho-Evra® patches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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